2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H18FNO2/c1-12(14-5-9-16(21-2)10-6-14)19-17(20)11-13-3-7-15(18)8-4-13/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: ZAGVTKMWHCDNGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide is a chemical compound that belongs to the class of amides. It is also known as FPEA and has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide has been studied for its potential applications in various scientific research fields. It has been used as a ligand in the development of PET radiotracers for imaging of the dopamine transporter. Additionally, it has been studied for its potential as an antidepressant and anxiolytic agent.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide is not fully understood. However, it has been suggested that it may act as a dopamine transporter blocker, which could contribute to its potential antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide can increase the levels of dopamine in the brain, which could contribute to its potential antidepressant and anxiolytic effects. Additionally, it has been shown to have low toxicity and does not produce significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide in lab experiments is its low toxicity and lack of significant adverse effects. Additionally, it has been shown to have good selectivity for the dopamine transporter, which could make it a useful tool for studying dopamine-related disorders. However, one limitation is that its exact mechanism of action is not fully understood, which could make it difficult to interpret study results.

Future Directions

There are several potential future directions for research on 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide. One area of interest is the development of more selective ligands for the dopamine transporter, which could lead to improved imaging techniques for dopamine-related disorders. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications as an antidepressant and anxiolytic agent. Finally, studies could be conducted to investigate the potential therapeutic effects of this compound for other neurological disorders.
In conclusion, 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide is a chemical compound that has been studied for its potential applications in scientific research. Its low toxicity and lack of significant adverse effects make it a useful tool for studying dopamine-related disorders. Further research is needed to better understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-[1-(4-methoxyphenyl)ethyl]acetamide involves the reaction of 4-fluoroacetophenone with 4-methoxyphenyl ethylamine in the presence of acetic acid and acetic anhydride. The resulting product is a white crystalline solid that can be purified through recrystallization.